1-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-[(4-methylphenyl)methyl]-4-nitropyrazole-3-carbohydrazide
• InChI: InChI=1S/C12H13N5O3/c1-8-2-4-9(5-3-8)6-16-7-10(17(19)20)11(15-16)12(18)14-13/h2-5,7H,6,13H2,1H3,(H,14,18)
• InChI Key: UTTLGFQWNAIQDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C(=N2)C(=O)NN)[N+](=O)[O-]
• Molecular Formula: C12H13N5O3
• Molecular Weight: 275.26 g/mol

Description

The compound “1-(4-methylbenzyl)-4-nitro-1H-pyrazole-3-carbohydrazide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a nitro group (-NO2), a carbohydrazide group (-CONHNH2), and a 4-methylbenzyl group (C7H7CH3).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro group, carbohydrazide group, and 4-methylbenzyl group would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The nitro group, for example, is a strong electron-withdrawing group and could make the compound reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard. Its toxicity would also be an important consideration.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could involve conducting preclinical and clinical trials.